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Compound of Interest

Compound Name: 1-Pentadecanethiol

CAS No.: 25276-70-4

Cat. No.: B1583259

Get Quote

In the realm of surface science and nanotechnology, the precise engineering of interfaces is

paramount for the development of advanced materials and devices. Self-assembled

monolayers (SAMs) of alkanethiols on noble metal substrates, particularly gold, represent a

cornerstone of surface modification, enabling fine control over surface properties such as

wettability, adhesion, and biocompatibility.[1] This guide provides a detailed comparison of two

commonly employed long-chain alkanethiols, 1-pentadecanethiol (C15) and 1-octadecanethiol

(C18), for researchers, scientists, and drug development professionals seeking to select the

optimal surface modification agent for their specific application.

At a Glance: Key Physicochemical Differences
The seemingly subtle difference of three methylene groups between 1-pentadecanethiol and

1-octadecanethiol results in notable variations in their physical properties, which in turn

influence their handling and the characteristics of the resulting self-assembled monolayers.
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Property
1-Pentadecanethiol
(C15H32S)

1-Octadecanethiol
(C18H38S)

Molecular Weight 244.48 g/mol 286.56 g/mol [2]

Physical State at RT Colorless liquid[3] White crystalline solid[4]

Boiling Point 325 °C ~204-207 °C at 20 mmHg

Melting Point Not specified 27-32 °C[5]

Density 0.847 g/mL at 25 °C ~0.847 g/cm³

Delving Deeper: Performance in Surface
Modification
The choice between 1-pentadecanethiol and 1-octadecanethiol for forming SAMs hinges on

the desired properties of the modified surface. The length of the alkyl chain is a critical

determinant of the structure, stability, and barrier properties of the monolayer.

Structural Ordering and Packing Density
The formation of a well-ordered, crystalline-like SAM is driven by the chemisorption of the thiol

headgroup onto the substrate and the van der Waals interactions between the adjacent alkyl

chains. As the chain length increases, these intermolecular interactions become stronger,

leading to a more densely packed and ordered monolayer.

Consequently, 1-octadecanethiol, with its longer C18 alkyl chain, typically forms more highly

ordered and crystalline-like SAMs compared to 1-pentadecanethiol (C15). This enhanced

ordering in C18 SAMs minimizes gauche defects and results in a more upright orientation of

the alkyl chains with respect to the surface normal.
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Caption: Schematic representation of SAMs formed by 1-pentadecanethiol (C15) and 1-

octadecanethiol (C18) on a gold substrate. The longer C18 chains exhibit stronger van der

Waals forces, leading to a more ordered and densely packed monolayer.

Surface Wettability and Hydrophobicity
Both 1-pentadecanethiol and 1-octadecanethiol render a gold surface hydrophobic due to the

outward-facing methyl (-CH3) terminal groups of the alkyl chains. The degree of hydrophobicity,

quantified by the water contact angle, is influenced by the packing density of the SAM. A more

densely packed monolayer will present a more uniform methyl-terminated surface, leading to a

higher water contact angle.

Experimental data for 1-octadecanethiol SAMs on gold consistently show high water contact

angles, typically in the range of 100° to 112°. While direct comparative data for 1-
pentadecanethiol is less prevalent, it is expected to exhibit a slightly lower, yet still

hydrophobic, water contact angle due to potentially lower packing density.

Barrier Properties and Stability
The ability of a SAM to act as a barrier to protect the underlying substrate from corrosion or to

prevent nonspecific adsorption is directly related to its packing density and structural integrity.

The more ordered and tightly packed SAMs formed by 1-octadecanethiol provide a superior

barrier against the permeation of ions and small molecules.

Furthermore, the thermal stability of the SAM is enhanced with increasing chain length. Studies

have shown that 1-octadecanethiol SAMs on gold are stable up to approximately 110-140 °C in

a vacuum.[6] Above this temperature, desorption of the thiol molecules, often as disulfides,

begins to occur.[7] It is anticipated that 1-pentadecanethiol SAMs would exhibit a lower

thermal desorption temperature due to the weaker inter-chain interactions.

Experimental Data Synopsis

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#a-comparative-guide-to-surface-modification-1-pentadecanethiol-vs-1-octadecanethiol
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#a-comparative-guide-to-surface-modification-1-pentadecanethiol-vs-1-octadecanethiol
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#a-comparative-guide-to-surface-modification-1-pentadecanethiol-vs-1-octadecanethiol
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#a-comparative-guide-to-surface-modification-1-pentadecanethiol-vs-1-octadecanethiol
https://www.researchgate.net/publication/42607843_Characterization_of_Alkanethiol_Self-Assembled_Monolayers_on_Gold_by_Thermal_Desorption_Spectroscopy
https://pubs.aip.org/avs/jva/article/26/6/1425/243970/Properties-of-octadecanethiol-self-assembled
https://www.benchchem.com/product/b1583259/docs?utm_src=pdf-body#a-comparative-guide-to-surface-modification-1-pentadecanethiol-vs-1-octadecanethiol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
1-Pentadecanethiol (C15)
SAM

1-Octadecanethiol (C18)
SAM

Expected Water Contact Angle

on Gold
Hydrophobic (Slightly < C18) ~100° - 112°

Typical Thickness on Gold ~1.8 - 2.0 nm (estimated) ~2.1 - 2.4 nm

Thermal Stability Less stable than C18 Stable up to ~110-140 °C[6]

Barrier Properties Good Excellent

Experimental Workflow: Formation of Alkanethiol
SAMs on Gold
The following protocol provides a general guideline for the preparation of high-quality

alkanethiol SAMs on gold substrates from a solution. This procedure is applicable to both 1-
pentadecanethiol and 1-octadecanethiol, with the primary difference being the initial physical

state of the thiol.

Materials and Reagents
Gold-coated substrates (e.g., silicon wafers with a Ti/Au layer)

1-pentadecanethiol or 1-octadecanethiol

Anhydrous ethanol (200 proof)

Tweezers for handling substrates

Glass vials with sealable caps

Sonicator

Dry nitrogen gas source

Step-by-Step Protocol
Substrate Cleaning:
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Thoroughly clean the gold substrates to remove any organic contaminants. A common

method is to sonicate the substrates in ethanol for 5-10 minutes, followed by rinsing with

fresh ethanol and drying under a stream of dry nitrogen. For more rigorous cleaning, UV-

ozone treatment or piranha solution (use with extreme caution) can be employed prior to

the ethanol wash.

Thiol Solution Preparation:

Prepare a 1 mM solution of the desired alkanethiol in anhydrous ethanol. For 1-

octadecanethiol, which is a solid at room temperature, gentle warming may be necessary

to facilitate dissolution.

Self-Assembly:

Immerse the cleaned gold substrates into the thiol solution in a clean glass vial. Ensure

the entire gold surface is submerged.

Seal the vial to minimize solvent evaporation and contamination. For optimal results,

purge the vial with nitrogen before sealing to reduce oxidation.

Allow the self-assembly process to proceed for at least 18-24 hours at room temperature

to ensure the formation of a well-ordered monolayer.

Rinsing and Drying:

After the incubation period, carefully remove the substrates from the thiol solution using

tweezers.

Rinse the substrates thoroughly with fresh ethanol to remove any physisorbed thiol

molecules. This can be done by dipping the substrate in a beaker of clean ethanol or by

gently streaming ethanol over the surface.

Dry the substrates under a gentle stream of dry nitrogen.

Characterization:

The quality of the resulting SAM can be assessed using various surface-sensitive

techniques, including contact angle goniometry (to measure wettability), ellipsometry (to
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determine thickness), X-ray photoelectron spectroscopy (XPS, to confirm chemical

composition and binding), and atomic force microscopy (AFM, to visualize surface

morphology).
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Caption: A streamlined workflow for the fabrication of alkanethiol self-assembled monolayers on

gold substrates.

Conclusion: Selecting the Right Tool for the Job
The choice between 1-pentadecanethiol and 1-octadecanethiol for surface modification is

application-dependent.

1-Octadecanethiol is the preferred choice when a highly ordered, stable, and robust

monolayer with excellent barrier properties is required. Its longer alkyl chain provides

stronger intermolecular forces, leading to a more crystalline and defect-free SAM. This

makes it ideal for applications in corrosion protection, high-performance biosensors, and

fundamental surface science studies where a well-defined interface is critical.

1-Pentadecanethiol, while forming a slightly less ordered and stable monolayer, still

provides a hydrophobic and passivating surface. Its liquid state at room temperature may

offer some practical advantages in terms of handling and solution preparation. It is a suitable

alternative when the absolute highest level of ordering and stability is not a stringent

requirement, or for applications where a slightly more dynamic surface is acceptable.

Ultimately, the selection should be guided by a thorough understanding of the specific surface

properties needed for the intended application, balanced with practical considerations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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